Cas no 7214-62-2 (Nitrous acid, 1-methylheptyl ester)

• Product Name: Nitrous acid, 1-methylheptyl ester
• CAS No: 7214-62-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1752951
• PubChem ID: 12749828
• Update Time: 2025-04-21

Nitrous acid, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid, 1-methylheptyl ester
• octan-2-yl nitrite
• SCHEMBL10581380
• DTXSID00508859
• (1-methylheptyl)-nitrite
• 2-Octyl nitrite
• 7214-62-2
• WQDGUYZIAJKLAB-UHFFFAOYSA-N

• Inchi： 1S/C8H17NO2/c1-3-4-5-6-7-8(2)11-9-10/h8H,3-7H2,1-2H3
• InChI Key： WQDGUYZIAJKLAB-UHFFFAOYSA-N
• SMILES： O(C(C)CCCCCC)N=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 96.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic O-nitroso compounds